5-(2-fluorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-fluorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H8FN3O3/c15-12-4-2-1-3-11(12)14-16-13(17-21-14)9-5-7-10(8-6-9)18(19)20/h1-8H
• InChI Key: BZGVSFZLJLLFOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CC=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C14H8FN3O3
• Molecular Weight: 285.23 g/mol

Description

5-(2-fluorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring, and its unique chemical structure makes it an interesting subject for research.

Scientific Research Applications

Antimicrobial Properties

Research has shown that derivatives of 1,3,4-oxadiazole, including those similar to 5-(2-fluorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, exhibit significant antimicrobial properties. For instance, Parikh and Joshi (2014) synthesized derivatives that displayed potent antimicrobial activities against a range of bacterial and fungal strains, highlighting the potential of these compounds in developing new antimicrobial agents (Parikh & Joshi, 2014). Another study by Aziz‐ur‐Rehman et al. (2013) also emphasized the antibacterial potential of similar 1,3,4-oxadiazole derivatives, particularly against gram-negative and gram-positive bacteria (Aziz‐ur‐Rehman et al., 2013).

Insecticidal Activities

Oxadiazole derivatives have been explored for their insecticidal activities. A study by Shi et al. (2000) on novel 2-fluorophenyl-5-aryl/cyclopropyl-1,3,4-oxadiazoles found these compounds to be effective against armyworms, suggesting their utility in agricultural pest control (Shi et al., 2000).

Antifungal and Apoptotic Effects

The antifungal and apoptotic effects of triazole-oxadiazoles, related to 5-(2-fluorophenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, have been studied, with some compounds showing promising results against Candida species (Çavușoğlu et al., 2018).

Liquid Crystalline Properties

The liquid crystalline properties of 1,3,4-oxadiazole-based compounds have been investigated, which could have applications in advanced material science. Zhu et al. (2009) reported on the synthesis of such compounds and their potential in creating new types of liquid crystal displays (Zhu et al., 2009).

Corrosion Inhibition

The use of oxadiazole derivatives in corrosion inhibition, particularly in protecting metals like steel in acidic environments, has been explored. Kalia et al. (2020) synthesized new oxadiazole derivatives and demonstrated their efficacy in inhibiting corrosion, which could be beneficial in industrial applications (Kalia et al., 2020).

Central Nervous System Depressant Activity

Some oxadiazole derivatives exhibit central nervous system depressant activities, with potential applications in pharmaceuticals. Singh et al. (2012) synthesized and evaluated such compounds, finding promising results in terms of antidepressant, anticonvulsant, and antianxiety activities (Singh et al., 2012).